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Compound of Interest

Compound Name: MMRIi62

Cat. No.: B7775380

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of MMRIi62, a small molecule inducer of ferroptosis targeting MDM2-MDM4.[1][2][3] Adherence
to these guidelines is essential to ensure personal safety and maintain a secure laboratory
environment.

l. Personal Protective Equipment (PPE)

When handling MMRIi62 in solid or solution form, the following personal protective equipment is
mandatory to prevent dermal, ocular, and respiratory exposure.

Gloves: Chemical-resistant gloves (e.g., nitrile) are required. Always inspect gloves for
integrity before use and change them frequently, especially if contamination is suspected.

o Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn at
all times in the laboratory.

o Lab Coat: A full-length laboratory coat should be worn to protect street clothing and prevent
skin exposure.

o Respiratory Protection: For operations that may generate dust or aerosols of MMRIi62, such
as weighing the solid compound or preparing concentrated stock solutions, a properly fitted
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respirator (e.g., N95 or higher) is recommended. All work with solid MMRi62 should be
performed in a certified chemical fume hood.

Il. Operational Plan for Safe Handling

A systematic approach to handling MMRIi62 from receipt to experimental use is critical to
minimize exposure risks.

1. Receiving and Storage:

» Upon receipt, visually inspect the container for any signs of damage or leakage.
e MMRIi62 powder should be stored at -20°C for up to 3 years.[4]

e Stock solutions can be stored at -80°C for up to 1 year.[4]

2. Preparation of Stock Solutions:

» All weighing and preparation of stock solutions should be conducted in a certified chemical
fume hood to prevent inhalation of the powder and to contain any potential spills.

e MMRIi62 is soluble in DMSO (=10 mg/ml) and ethanol (2 mg/mL), but insoluble in water.
o Use appropriate labware and ensure all equipment is clean and dry before use.
3. Experimental Use:

¢ When diluting stock solutions or adding MMRIi62 to experimental setups, always wear the
prescribed PPE.

¢ Avoid the creation of aerosols.

o Clearly label all solutions containing MMRIi62 with the compound name, concentration,
solvent, and date of preparation.

lll. Disposal Plan
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Proper disposal of MMRIi62 and contaminated materials is crucial to prevent environmental
contamination and accidental exposure.

o Chemical Waste: All solutions and solid waste containing MMRIi62 should be disposed of as
hazardous chemical waste in accordance with institutional and local regulations.

o Contaminated Materials: All disposable materials that have come into contact with MMRi62,
such as pipette tips, gloves, and paper towels, should be collected in a designated, sealed
waste bag and disposed of as hazardous waste.

o Decontamination: Work surfaces and equipment should be decontaminated after use with an
appropriate cleaning agent.

IV. Quantitative Data Summary

Property Value Source
CAS Number 352693-80-2
Molecular Formula C21H15CI2N30
Molecular Weight 396.27 g/mol
Purity >95%
Solubility DMSO: =10 mg/mL, Ethanol: 2
mg/mL, Water: Insoluble
Storage (Solid) -20°C for 3 years
Storage (Stock Solution) -80°C for 1 year

V. Experimental Protocols Cited

The following are summaries of experimental protocols from cited research articles involving
MMRIi62.

Cell Viability Assay (ICso Determination):

e Leukemic cells (HL60 and HL60VR) were treated with MMRi62 at concentrations ranging
from 10 nM to 1 uM for 72 hours.
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o Cell viability was assessed to determine the half-maximal inhibitory concentration (ICso).
Western Blotting for Protein Degradation:

 NALMG6 leukemia cells were treated with MMRIi62 at concentrations of 5 uM and 10 uM for
24 hours.

o Cell lysates were prepared and subjected to SDS-PAGE and Western blotting to analyze the
ubiquitination of MDM2 and MDM4.

In Vivo Tumor Growth Inhibition:
e An orthotopic xenograft PDAC mouse model was used.

» Mice were treated with MMRIi62 to assess its anti-tumor activity by monitoring tumor growth.

VI. Sighaling Pathway and Workflow Diagrams
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MMRi62 Spill Response Workflow

Immediate Actions

Spill Occurs

'

Alert others in the area

!

Evacuate immediate area if necessary

Assessment & Preparation

Assess spill size and nature
(solid or liquid)

Don appropriate PPE:
- Double gloves
- Lab coat
- Goggles
- Respirator (if solid)

Gather spill kit materials:
- Absorbent pads
- Forceps (for solid)
- Waste bags

Containment & Cleanup

Contain the spill
(cover with absorbent material)

!

Carefully collect contaminated material

'

Place all waste in a labeled hazardous waste bag

Decontaminati‘?n & Reporting

Decontaminate the area with an appropriate solvent

!

Remove and dispose of PPE as hazardous waste

!

Wash hands thoroughly

'

Report the incident to the lab supervisor

Click to download full resolution via product page

Caption: Workflow for responding to an accidental spill of MMRi62.
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MMRIi62 Safe Handling Workflow

Preparation

Review Safety Data Sheet (SDS)

\

Don Personal Protective Equipment (PPE)

\

Prepare work area in a chemical fume hood

Procedure
\/

Weigh solid MMRi62

\

Prepare stock solution (e.g., in DMSO)

\

Perform serial dilutions as needed

\

Administer to experimental system

Post-Pr‘?cedure

Decontaminate work surfaces and equipment

A

Dispose of all waste as hazardous

A

Remove and dispose of PPE

\

Wash hands thoroughly

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of MMRi62.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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MMRIi62]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-mmri62]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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